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Compound of Interest

Compound Name: Tecnazene

Cat. No.: B7766808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tecnazene, with the chemical name 1,2,4,5-tetrachloro-3-nitrobenzene and CAS number 117-

18-0, is a synthetic organochlorine compound. It has been primarily utilized as a fungicide and

a potato sprout suppressant. This technical guide provides a comprehensive overview of

Tecnazene, focusing on its chemical and physical properties, mechanism of action,

metabolism, toxicity, and analytical methodologies. The information is curated to be a valuable

resource for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Tecnazene is a crystalline solid that is beige or pale yellow in appearance. It is characterized

by its stability under normal conditions. A summary of its key chemical and physical properties

is presented in Table 1.

Table 1: Chemical and Physical Properties of Tecnazene
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Property Value Reference(s)

IUPAC Name
1,2,4,5-tetrachloro-3-

nitrobenzene

CAS Number 117-18-0

Molecular Formula C₆HCl₄NO₂

Molecular Weight 260.89 g/mol

Melting Point 98-101 °C

Boiling Point 304 °C

Water Solubility 0.44 mg/L at 20 °C

LogP (Octanol-Water Partition

Coefficient)
4.38

Vapor Pressure 0.0013 Pa at 20 °C

Appearance
Beige or pale yellow crystalline

powder

Mechanism of Action
The primary mode of action of Tecnazene as a fungicide involves the disruption of fungal cell

membrane structure and function. This disruption is believed to be a consequence of its ability

to induce lipid peroxidation.

While the precise signaling pathway has not been fully elucidated, it is hypothesized that

Tecnazene, due to its electrophilic nature, interacts with cellular nucleophiles, such as

glutathione, leading to a depletion of cellular antioxidants. This depletion can result in an

accumulation of reactive oxygen species (ROS), which in turn triggers lipid peroxidation. The

resulting damage to the fungal cell membrane compromises its integrity, leading to leakage of

cellular contents and ultimately, cell death. It is also suggested that this disruption of membrane

integrity may be linked to interference with the ergosterol biosynthesis pathway, a common

target for many antifungal agents.[1][2]

Below is a proposed signaling pathway for Tecnazene-induced fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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